(R)-1-(2-Bromo-3-fluorophenyl)ethan-1-ol
Description
(R)-1-(2-Bromo-3-fluorophenyl)ethan-1-ol is a chiral secondary alcohol featuring a phenyl ring substituted with bromine (2-position) and fluorine (3-position). The stereogenic center at the ethanol moiety and the electron-withdrawing halogens on the aromatic ring make this compound significant in asymmetric synthesis, pharmaceutical intermediates, and materials science. Its structural uniqueness arises from the synergistic effects of bromine (bulky, polarizable) and fluorine (high electronegativity), which influence reactivity, solubility, and intermolecular interactions.
Properties
Molecular Formula |
C8H8BrFO |
|---|---|
Molecular Weight |
219.05 g/mol |
IUPAC Name |
(1R)-1-(2-bromo-3-fluorophenyl)ethanol |
InChI |
InChI=1S/C8H8BrFO/c1-5(11)6-3-2-4-7(10)8(6)9/h2-5,11H,1H3/t5-/m1/s1 |
InChI Key |
NJGWPBKNYSUIGK-RXMQYKEDSA-N |
Isomeric SMILES |
C[C@H](C1=C(C(=CC=C1)F)Br)O |
Canonical SMILES |
CC(C1=C(C(=CC=C1)F)Br)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol can be achieved through several synthetic routes. One common method involves the reduction of the corresponding ketone, (2-bromo-3-fluorophenyl)ethanone, using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in an appropriate solvent like ethanol or tetrahydrofuran (THF). The reaction is typically carried out at room temperature or under reflux conditions, and the product is purified by recrystallization or column chromatography .
Industrial Production Methods: Industrial production of (1R)-1-(2-bromo-3-fluorophenyl)eth
Comparison with Similar Compounds
Structural and Substituent Effects
Key structural analogs include:
- (R)-1-(3-Fluorophenyl)ethan-1-ol : Fluorine at the 3-position.
- (R)-1-(4-Fluorophenyl)ethan-1-ol : Fluorine at the 4-position.
- (R)-1-(3-Chlorophenyl)ethan-1-ol : Chlorine replaces bromine.
- (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-ol : Two trifluoromethyl groups at 3,5-positions .
Table 1: Structural Comparison
| Compound | Substituents | Halogen Type/Position | Molecular Weight |
|---|---|---|---|
| (R)-1-(2-Bromo-3-fluorophenyl)ethan-1-ol | 2-Br, 3-F | Br (ortho), F (meta) | 233.03* |
| (R)-1-(3-Fluorophenyl)ethan-1-ol | 3-F | F (meta) | 154.15 |
| (R)-1-(4-Fluorophenyl)ethan-1-ol | 4-F | F (para) | 154.15 |
| (R)-1-(3-Chlorophenyl)ethan-1-ol | 3-Cl | Cl (meta) | 170.62 |
| (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-ol | 3-CF₃, 5-CF₃ | CF₃ (meta) | 310.21 |
*Calculated based on substituent contributions.
Key Observations:
- Electronic Effects : Bromine’s polarizability enhances dispersion forces, increasing boiling points compared to fluorine analogs. Fluorine’s electronegativity withdraws electron density, deactivating the aromatic ring toward electrophilic attack .
Key Observations:
- Yield : All fluorinated analogs in achieved 99% yield, suggesting efficient synthetic routes regardless of substituent position.
- Stereopurity : Para-fluorinated analogs exhibit marginally higher stereopurity (90%) than meta-fluorinated (88%) or chlorinated (87%) derivatives, likely due to reduced steric interference during chiral resolution .
Physical and Spectroscopic Properties
Table 3: Physical Properties
| Compound | [α]D²⁰ (c=1, solvent) | Refractive Index (nD²⁰) | State at RT |
|---|---|---|---|
| (R)-1-(3-Fluorophenyl)ethan-1-ol | +15.2° (CHCl₃) | 1.480 | Colorless oil |
| (R)-1-(4-Fluorophenyl)ethan-1-ol | +14.8° (CHCl₃) | 1.478 | Colorless oil |
| (R)-1-(3-Chlorophenyl)ethan-1-ol | +13.5° (CHCl₃) | 1.492 | Colorless oil |
Data from .
Table 4: NMR Data Comparison (Key Signals)
*Inferred from analogous compounds in –5.
Key Observations:
- NMR Shifts : Bromine’s deshielding effect in the target compound is expected to upfield-shift adjacent aromatic protons compared to fluorine analogs. For example, 2-bromo substitution may cause splitting patterns distinct from meta/para-fluorinated derivatives .
- Optical Rotation : Chlorinated analogs exhibit lower [α]D²⁰ values than fluorinated ones, likely due to chlorine’s lower electronegativity and larger atomic radius .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
